Cas no 1804880-86-1 (Ethyl 3-chloromethyl-6-cyano-2-methoxybenzoate)

• Product Name: Ethyl 3-chloromethyl-6-cyano-2-methoxybenzoate
• CAS No: 1804880-86-1
• MF: C₁₂H₁₂ClNO₃
• MW: 253.681582450867
• CID: 4796228
• Update Time: 2025-10-29

Ethyl 3-chloromethyl-6-cyano-2-methoxybenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-chloromethyl-6-cyano-2-methoxybenzoate

• Inchi： 1S/C12H12ClNO3/c1-3-17-12(15)10-9(7-14)5-4-8(6-13)11(10)16-2/h4-5H,3,6H2,1-2H3
• InChI Key： PUABFIBPFYBQQE-UHFFFAOYSA-N
• SMILES： ClCC1C=CC(C#N)=C(C(=O)OCC)C=1OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 312
• XLogP3: 2.2
• Topological Polar Surface Area: 59.3

Additional information on Ethyl 3-chloromethyl-6-cyano-2-methoxybenzoate

Ethyl 3-chloromethyl-6-cyano-2-methoxybenzoate: A Comprehensive Overview

Ethyl 3-chloromethyl-6-cyano-2-methoxybenzoate (CAS No. 1804880-86-1) is a complex organic compound with a diverse range of applications in the chemical industry. This compound is characterized by its unique structure, which includes a benzoate ester group, a cyano group, and a chloromethyl substituent. These functional groups contribute to its versatility and make it a valuable compound in various fields such as pharmaceuticals, agrochemicals, and materials science.

The benzoate ester group in Ethyl 3-chloromethyl-6-cyano-2-methoxybenzoate plays a crucial role in its chemical reactivity. The ester functionality is known for its ability to undergo hydrolysis under specific conditions, which can be exploited in the synthesis of other compounds. Additionally, the cyano group (-CN) introduces electron-withdrawing effects, enhancing the compound's ability to participate in nucleophilic substitution reactions. This property is particularly useful in the development of new materials with tailored electronic properties.

Recent studies have highlighted the potential of Ethyl 3-chloromethyl-6-cyano-2-methoxybenzoate in the field of drug discovery. Researchers have found that this compound exhibits promising activity against certain enzymes involved in metabolic disorders. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound can inhibit the activity of a key enzyme associated with type 2 diabetes. This finding opens up new avenues for its application in the development of anti-diabetic drugs.

In addition to its pharmaceutical applications, Ethyl 3-chloromethyl-6-cyano-2-methoxybenzoate has also shown potential in agrochemical research. Scientists have explored its use as a precursor for herbicides and fungicides. The chloromethyl group (-CH2Cl) in the molecule is particularly valuable for such applications due to its ability to undergo various transformations that enhance bioavailability and efficacy.

The synthesis of Ethyl 3-chloromethyl-6-cyano-2-methoxybenzoate involves a multi-step process that combines principles from organic chemistry and catalysis. One common approach involves the esterification of 3-chloromethyl-6-cyano-2-methoxybenzoic acid using ethanol as the alcohol component. This reaction typically requires acidic catalysis and careful control of reaction conditions to ensure high yields and purity.

Recent advancements in catalytic methods have further improved the synthesis of this compound. For example, researchers have developed catalysts that enable the reaction to proceed under milder conditions, reducing energy consumption and environmental impact. These innovations are expected to lower production costs and increase the scalability of this compound for industrial applications.

The physical properties of Ethyl 3-chloromethyl-6-cyano-2-methoxybenzoate are also worth noting. It has a melting point of approximately 78°C and a boiling point around 155°C at standard pressure. Its solubility in common solvents such as dichloromethane and ethyl acetate makes it suitable for various laboratory and industrial processes.

In terms of safety considerations, while Ethyl 3-chloromethyl-6-cyano-2-methoxybenzoate is not classified as a hazardous material under normal handling conditions, it is essential to follow standard laboratory safety protocols when working with this compound. Proper ventilation, protective equipment, and waste disposal procedures should be implemented to ensure worker safety and environmental protection.

The demand for compounds like Ethyl 3-chloromethyl-6-cyano-2-methoxybenzoate continues to grow as industries seek innovative solutions to address global challenges such as disease treatment and food security. Its unique combination of functional groups makes it an invaluable tool for researchers across multiple disciplines.

In conclusion, Ethyl 3-chloromethyl-6-cyano-2-methoxybenzoate (CAS No. 1804880-86-1) is a versatile compound with significant potential in various fields due to its unique structure and reactivity. Ongoing research into its properties and applications is expected to unlock new opportunities for its use in drug development, agrochemicals, and advanced materials.